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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389 Get Quote

A Comparative Performance Analysis of Alkaline
Earth Metal Chlorates
This guide provides a comprehensive comparison of the key performance characteristics of

barium chlorate (Ba(ClO₃)₂) with other alkaline earth metal chlorates, namely magnesium

chlorate (Mg(ClO₃)₂), calcium chlorate (Ca(ClO₃)₂), and strontium chlorate (Sr(ClO₃)₂). The

information is tailored for researchers, scientists, and professionals in drug development who

utilize these compounds for their oxidizing properties.

Quantitative Performance Data
The following table summarizes the key quantitative data for the alkaline earth metal chlorates,

facilitating a direct comparison of their physical and chemical properties.
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Property
Magnesium
Chlorate
(Mg(ClO₃)₂)

Calcium
Chlorate
(Ca(ClO₃)₂)

Strontium
Chlorate
(Sr(ClO₃)₂)

Barium
Chlorate
(Ba(ClO₃)₂)

Molar Mass (

g/mol )

191.21

(anhydrous)

206.98

(anhydrous)

254.52

(anhydrous)

304.23

(anhydrous)

Solubility in

Water

135 g/100 mL at

20°C[1]

209 g/100 mL at

20°C[2][3][4]

174.9 g/100 mL

at 18°C[5]

27.5 g/100 mL at

20°C, 37.9 g/100

mL at 25°C[6][7]

Decomposition

Temperature (°C)

Decomposes in

stages:

hexahydrate

loses water at

35°C, 65°C, and

80°C, with full

decomposition at

120°C[8].

The dihydrate

decomposes

above 150°C[2]

[3][4], with the

anhydrous form

melting at

325°C[2][3][4].

Decomposes at

120°C[5][9][10]

[11][12][13].

Melts with

decomposition at

413.9°C[7]. The

monohydrate

loses water at

120°C[14].

Hygroscopicity

Very

deliquescent[15]

[16].

Deliquescent[17]. Hygroscopic[10].
Non-

hygroscopic.

Oxidizing

Strength

Strong

oxidizer[16].

Strong

oxidizer[2][3][4].

Strong

oxidizer[13].

Strong

oxidizer[14].

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following sections outline

standardized protocols for evaluating the key performance parameters of alkaline earth metal

chlorates.

Protocol 1: Determination of Aqueous Solubility
This protocol describes a method for determining the solubility of a salt in water at a specific

temperature by creating a saturated solution.

Materials:
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Alkaline earth metal chlorate salt

Distilled or deionized water

250 mL beaker

Magnetic stirrer and stir bar

Hot plate

Thermometer

Analytical balance

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Weighing dishes

Procedure:

Add a known volume of distilled water (e.g., 100 mL) to a 250 mL beaker equipped with a

magnetic stir bar.

Place the beaker on a hot plate with stirring capabilities and bring the water to the desired

temperature.

Gradually add the chlorate salt to the water while stirring continuously.

Continue adding the salt until a small amount of undissolved solid remains, indicating that

the solution is saturated.

Maintain the temperature and continue stirring for at least one hour to ensure equilibrium is

reached.

Once saturated, carefully record the temperature of the solution.

Quickly filter a known volume of the saturated solution to remove the undissolved solid.
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Weigh a clean, dry weighing dish.

Transfer the filtered solution to the pre-weighed dish and record the exact volume.

Place the dish in a drying oven at a temperature below the decomposition point of the salt

(e.g., 80°C) until all the water has evaporated.

Allow the dish to cool in a desiccator and then weigh it to determine the mass of the

dissolved salt.

Calculate the solubility in grams of salt per 100 mL of water.

Protocol 2: Determination of Thermal Stability
(Decomposition Temperature)
This protocol outlines the use of thermogravimetric analysis (TGA) to determine the

decomposition temperature of the chlorate salts.

Materials:

Thermogravimetric Analyzer (TGA)

Alkaline earth metal chlorate salt

TGA sample pans (e.g., alumina, platinum)

Inert gas supply (e.g., nitrogen, argon)

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.

Accurately weigh a small sample (5-10 mg) of the chlorate salt into a TGA sample pan.

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas at a constant flow rate (e.g., 20-50 mL/min) to provide a

non-reactive atmosphere.
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Program the TGA to heat the sample at a constant rate (e.g., 10°C/min) from ambient

temperature to a temperature above the expected decomposition point (e.g., 600°C).

Record the mass of the sample as a function of temperature.

The onset temperature of a significant mass loss event in the TGA curve is taken as the

decomposition temperature. The derivative of the TGA curve (DTG) can be used to identify

the temperature of the maximum rate of mass loss.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships for the

comparison of alkaline earth metal chlorates.

Caption: Workflow for comparing alkaline earth metal chlorate performance.

Caption: Experimental setup for Thermal Gravimetric Analysis (TGA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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